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Compound of Interest

Compound Name:
N-methyl-N-nitroso-2-

propanamine

Cat. No.: B1595685 Get Quote

FOR IMMEDIATE USE BY QUALIFIED RESEARCHERS, SCIENTISTS, AND DRUG

DEVELOPMENT PROFESSIONALS.

This document provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for the handling of N-methyl-N-
nitroso-2-propanamine. This substance is a suspected carcinogen and requires strict

adherence to safety procedures to minimize exposure risk.

Hazard Identification and Chemical Properties
N-methyl-N-nitroso-2-propanamine is a flammable liquid and is harmful if swallowed, in

contact with skin, or inhaled.[1] It is classified as a carcinogen (Category 1B).[1] All personnel

must be thoroughly familiar with the hazards before handling this compound.

Table 1: Chemical and Physical Properties of N-methyl-N-nitroso-2-propanamine
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Property Value Source

CAS Number 30533-08-5 [2][3][4][5]

Molecular Formula C4H10N2O [1][2][4]

Molecular Weight 102.14 g/mol [2][4]

Boiling Point 87.6-87.9 °C (at 40 Torr) [6]

Density 0.9452 g/cm³ [6]

Table 2: GHS Hazard Information for N-methyl-N-nitroso-2-propanamine
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Hazard Class Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 3)
Danger

H226: Flammable

liquid and vapor[1]

Acute toxicity, oral

(Category 4)
Warning

H302: Harmful if

swallowed[1]

Acute toxicity, dermal

(Category 4)
Warning

H312: Harmful in

contact with skin[1]

Acute toxicity,

inhalation (Category

4)

Warning
H332: Harmful if

inhaled[1]

Carcinogenicity

(Category 1B)
Danger

H350: May cause

cancer[1]

Personal Protective Equipment (PPE)
Due to the carcinogenic nature of N-methyl-N-nitroso-2-propanamine, a comprehensive PPE

strategy is mandatory to prevent all routes of exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Hand Protection
Butyl Rubber Gloves (double

gloving recommended)

Butyl rubber is recommended

for protection against nitro-

compounds.[7] Given the high

toxicity, double gloving

provides an additional layer of

safety.

Respiratory Protection

Full-face respirator with a

combination Organic Vapor

(OV) and P100 (particulate)

cartridge

This combination protects

against both the volatile

organic nature of the

compound and any potential

aerosols.[8][9][10] A full-face

respirator also provides eye

and face protection.

Eye Protection

Chemical safety goggles and a

face shield (if not using a full-

face respirator)

Protects against splashes and

vapors.

Skin and Body Protection

Disposable, solid-front

chemical-resistant gown with

tight-fitting cuffs over a lab

coat.

Provides a barrier against skin

contact. The disposable nature

prevents cross-contamination.

Foot Protection
Closed-toe shoes and

disposable shoe covers.

Protects feet from spills and

prevents the tracking of

contaminants outside the work

area.

Note: Specific breakthrough times for N-methyl-N-nitroso-2-propanamine with butyl rubber

gloves are not readily available. It is crucial to consult the glove manufacturer's specific

chemical resistance data. If manufacturer data is unavailable, gloves should be changed

immediately upon any suspected contact.

Safe Handling and Operational Plan
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All work with N-methyl-N-nitroso-2-propanamine must be conducted in a designated area

within a certified chemical fume hood.

Experimental Workflow
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Figure 1. Safe Handling Workflow for N-methyl-N-nitroso-2-propanamine.
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Disposal Plan
Disposal of N-methyl-N-nitroso-2-propanamine and all contaminated materials must be

handled as hazardous waste. A chemical degradation method is recommended for bulk

quantities and concentrated solutions.

Chemical Degradation Protocol
A recommended method for the destruction of N-nitroso compounds involves reduction with a

nickel-aluminum (Ni-Al) alloy in a basic solution. This method has been shown to be effective

for various N-nitroso compounds.

Experimental Protocol for Degradation:

Disclaimer: This is a general guideline based on available literature. It is imperative to conduct

a thorough risk assessment and a small-scale test reaction before proceeding with bulk

degradation.

Preparation: In a chemical fume hood, prepare a reaction vessel of appropriate size to

accommodate the waste solution and the reagents, allowing for potential gas evolution. The

vessel should be equipped with a magnetic stirrer.

Reagent Addition: For each volume of N-nitroso compound waste, cautiously add an equal

volume of a 5 M potassium hydroxide (KOH) solution.

Degradation: While stirring the basic waste solution, slowly add an excess of nickel-

aluminum alloy powder in small portions. The reaction is exothermic and will generate

hydrogen gas. Ensure adequate ventilation and avoid sources of ignition.

Reaction Time: Continue stirring the mixture at room temperature. The degradation time will

vary depending on the concentration of the N-nitroso compound. It is recommended to stir

for a minimum of 24 hours.

Verification of Destruction (Optional but Recommended): If analytical capabilities are

available (e.g., GC-MS), a sample of the reaction mixture can be carefully quenched and

analyzed to confirm the absence of the N-nitroso compound.
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Neutralization and Disposal: Once the degradation is complete, cautiously neutralize the

basic solution with a suitable acid (e.g., hydrochloric acid). The final, neutralized solution and

the solid nickel and aluminum residues should be disposed of as hazardous waste according

to institutional and local regulations.
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Figure 2. Disposal Workflow for N-methyl-N-nitroso-2-propanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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